Cas no 117947-01-0 (5'-Inosinic acid, 2',3'-dideoxy-)

• Product name: 5'-Inosinic acid, 2',3'-dideoxy-
• CAS No: 117947-01-0
• MF: C₁₀H₁₃N₄O₆P
• MW: 316.207182645798
• CID: 1207233
• PubChem ID: 135412839

5'-Inosinic acid, 2',3'-dideoxy- Chemical and Physical Properties

Names and Identifiers

• 5'-Inosinic acid, 2',3'-dideoxy-
• 6H-Purin-6-one, 1,9-dihydro-9-[(2R,5S)-tetrahydro-5-[(phosphonooxy)methyl]-2-furanyl]-
• {[(2S,5R)-5-(6-oxo-6,9-dihydro-3H-purin-9-yl)oxolan-2-yl]methoxy}phosphonic acid
• 117947-01-0
• [(2S,5R)-5-(6-oxo-1H-purin-9-yl)tetrahydrofuran-2-yl]methyl dihydrogen phosphate
• dideoxyinosine mono-phosphate
• SCHEMBL4745859
• ((2S,5R)-5-(6-Oxo-3H-purin-9(6H)-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate

• Inchi： InChI=1S/C10H13N4O6P/c15-10-8-9(11-4-12-10)14(5-13-8)7-2-1-6(20-7)3-19-21(16,17)18/h4-7H,1-3H2,(H,11,12,15)(H2,16,17,18)/t6-,7+/m0/s1
• InChI Key： BMTWSILZBROYGX-NKWVEPMBSA-N
• SMILES： C1CC(OC1COP(=O)(O)O)N2C=NC3=C2N=CNC3=O

Computed Properties

• Exact Mass: 316.05739
• Monoisotopic Mass: 316.05727114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų
• XLogP3: -1.8

Experimental Properties

• Density: 2.03±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 139.82